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Compound of Interest

Compound Name: Amflutizole

Cat. No.: B1667029 Get Quote

Amflutizole: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Amflutizole is a chemical compound identified as a xanthine oxidase inhibitor. This guide

provides a summary of its core technical details based on available public information.

Core Chemical Identifiers
A clear identification of Amflutizole is crucial for any research or developmental activity. The

following table summarizes its key chemical identifiers.

Identifier Value

CAS Number 82114-19-0

Molecular Formula C₁₁H₇F₃N₂O₂S

Physicochemical Properties
The fundamental physicochemical properties of Amflutizole are detailed below.
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Property Value

Molecular Weight 288.25 g/mol

IUPAC Name
4-amino-3-[3-(trifluoromethyl)phenyl]-1,2-

thiazole-5-carboxylic acid

Mechanism of Action and Therapeutic Potential
Amflutizole is classified as a xanthine oxidase inhibitor.[1] Xanthine oxidase is a key enzyme

in the metabolic pathway that leads to the production of uric acid. By inhibiting this enzyme,

Amflutizole has been investigated for its potential in the treatment of gout, a condition

characterized by high levels of uric acid in the blood.[1]

One study from 1994 explored the effects of Amflutizole on ischemia-evoked purine release

and the formation of free radicals in the cerebral cortex of rats. This suggests a potential area

of research into its neuroprotective properties.

Further in-depth data from extensive clinical trials, detailed experimental protocols, and

established signaling pathways for Amflutizole are not widely available in the public domain

based on current search results. The majority of available information is limited to its primary

identification and classification as a xanthine oxidase inhibitor.

Logical Relationship of Action
The diagram below illustrates the basic logical relationship of Amflutizole's primary

mechanism of action as a xanthine oxidase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1667029?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667029?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Amflutizole
https://www.benchchem.com/product/b1667029#amflutizole-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1667029#amflutizole-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1667029#amflutizole-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1667029#amflutizole-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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